Cas no 82110-21-2 ((2S)-2-methyloxan-4-one)

• Product Name: (2S)-2-methyloxan-4-one
• CAS No: 82110-21-2
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• MDL: MFCD15071429
• CID: 697867
• PubChem ID: 10125057
• Update Time: 2025-04-19

(2S)-2-methyloxan-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-4-one, tetrahydro-2-methyl-, (S)-
• (S)-2-Methyltetrahydropyran-4-one
• (2S)-2-methyloxan-4-one
• P11762
• CS-0053436
• 4H-Pyran-4-one, tetrahydro-2-methyl-, (2S)-
• 82110-21-2
• MQOPUXINXNVMKJ-YFKPBYRVSA-N
• (S)-2-Methyldihydro-2H-pyran-4(3H)-one
• (2S)-2-methyltetrahydro-4H-pyran-4-one
• MFCD15071429
• (2S)-2-methyltetrahydropyran-4-one
• SCHEMBL3595833
• (S)-2-METHYL-TETRAHYDRO-PYRAN-4-ONE
• TQR0676
• DTXSID00435853
• DB-362420

• MDL： MFCD15071429
• Inchi： 1S/C6H10O2/c1-5-4-6(7)2-3-8-5/h5H,2-4H2,1H3/t5-/m0/s1
• InChI Key： MQOPUXINXNVMKJ-YFKPBYRVSA-N
• SMILES： O1CCC(C[C@@H]1C)=O

Computed Properties

• Exact Mass: 114.068079557g/mol
• Monoisotopic Mass: 114.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 98.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes